Cas no 2228203-38-9 (3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile)

3-Oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile is a specialized cyclobutane derivative featuring a pyrazole moiety and a nitrile functional group. This compound is of interest in synthetic organic chemistry due to its unique structural framework, which serves as a versatile intermediate for the development of pharmacologically active molecules. The presence of both the 3-oxocyclobutane and pyrazole groups enhances its reactivity, enabling selective modifications for applications in medicinal chemistry and material science. Its well-defined molecular architecture makes it suitable for studying structure-activity relationships in drug discovery. The nitrile group further expands its utility in heterocyclic synthesis, offering pathways to diverse derivatives. This compound is typically handled under controlled conditions due to its reactive functional groups.

3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile structure

2228203-38-9 structure

Product Name:3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile

CAS No:2228203-38-9

MF:C₁₀H₁₁N₃O

MW:189.213841676712

CID:6170266

PubChem ID:165668621

Update Time:2025-06-26

3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile
- EN300-1729862
- 3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile
- 2228203-38-9
- Inchi： 1S/C10H11N3O/c11-8-10(6-9(14)7-10)2-5-13-4-1-3-12-13/h1,3-4H,2,5-7H2
- InChI Key： USVLKAUGTJRDOD-UHFFFAOYSA-N
- SMILES： O=C1CC(C#N)(CCN2C=CC=N2)C1

Computed Properties

Exact Mass: 189.090211983g/mol
Monoisotopic Mass: 189.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 58.7Å²

3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1729862-0.05g	3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile	2228203-38-9	0.05g	$864.0	2023-09-20
Enamine	EN300-1729862-0.1g	3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile	2228203-38-9	0.1g	$904.0	2023-09-20
Enamine	EN300-1729862-0.25g	3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile	2228203-38-9	0.25g	$946.0	2023-09-20
Enamine	EN300-1729862-0.5g	3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile	2228203-38-9	0.5g	$987.0	2023-09-20
Enamine	EN300-1729862-1.0g	3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile	2228203-38-9	1g	$1029.0	2023-06-04
Enamine	EN300-1729862-2.5g	3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile	2228203-38-9	2.5g	$2014.0	2023-09-20
Enamine	EN300-1729862-5.0g	3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile	2228203-38-9	5g	$2981.0	2023-06-04
Enamine	EN300-1729862-10.0g	3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile	2228203-38-9	10g	$4421.0	2023-06-04
Enamine	EN300-1729862-1g	3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile	2228203-38-9	1g	$1029.0	2023-09-20
Enamine	EN300-1729862-5g	3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile	2228203-38-9	5g	$2981.0	2023-09-20

3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

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4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

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5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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Additional information on 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile

Comprehensive Overview of 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile (CAS No. 2228203-38-9): Properties, Applications, and Innovations

The compound 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile (CAS No. 2228203-38-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane core with a pyrazole substituent and a carbonitrile functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile has surged due to their role in developing kinase inhibitors and GPCR modulators. This aligns with the growing interest in precision medicine and personalized therapeutics, where such molecules serve as key building blocks. The compound’s CAS No. 2228203-38-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

From a synthetic chemistry perspective, the cyclobutane ring in 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile offers intriguing stereochemical challenges, making it a subject of study in asymmetric catalysis and green chemistry initiatives. Innovations in microwave-assisted synthesis and flow chemistry have further streamlined its production, addressing scalability concerns for industrial applications. These advancements resonate with the broader push for sustainable chemical manufacturing.

Beyond pharmaceuticals, 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile has shown promise in agrochemical formulations. Its pyrazole moiety is known to enhance herbicidal and fungicidal activity, aligning with the global demand for eco-friendly crop protection solutions. This dual utility underscores its value in interdisciplinary research, bridging gaps between medicinal and agricultural chemistry.

The compound’s physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for optimizing bioavailability in drug design. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, a topic frequently queried in AI-driven drug discovery platforms. Such integrations highlight the intersection of cheminformatics and experimental science.

In summary, 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile (CAS No. 2228203-38-9) exemplifies the synergy between structural ingenuity and functional versatility. As research continues to unravel its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable agriculture, making it a focal point for future innovations.